N-[2-(6-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethyl]-2-(methylsulfanyl)pyridine-4-carboxamide

• IUPAC Name: N-[2-(6-fluoro-1-methylbenzimidazol-2-yl)ethyl]-2-methylsulfanylpyridine-4-carboxamide
• InChI: InChI=1S/C17H17FN4OS/c1-22-14-10-12(18)3-4-13(14)21-15(22)6-8-20-17(23)11-5-7-19-16(9-11)24-2/h3-5,7,9-10H,6,8H2,1-2H3,(H,20,23)
• InChI Key: PBOXFYNXKSETTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)F)N=C1CCNC(=O)C3=CC(=NC=C3)SC
• Molecular Formula: C17H17FN4OS
• Molecular Weight: 344.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzodiazole ring, a pyridine ring, and a carboxamide group. These types of compounds are often used in medicinal chemistry due to their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and stability. These properties are determined by the compound’s molecular structure and can affect its behavior in different environments.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug development, where understanding the mechanism of action can help in the design of more effective treatments.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. Proper handling and disposal procedures should always be followed when working with chemicals to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studies on its reactivity, stability, and biological activity.